Cas no 83863-77-8 (5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-chloroethyl)-3,7-dimethyl-)

• Product Name: 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-chloroethyl)-3,7-dimethyl-
• CAS No: 83863-77-8
• MF: C₁₀H₁₁ClN₂OS
• MW: 242.725139856339
• CID: 728079
• PubChem ID: 13477811
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-chloroethyl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-chloroethyl)-3,7-dimethyl-
• 6-(2-chloroethyl)-3,7-dimethyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 6-(2-Chloroethyl)-3,7-dimethyl-5H-thiazolo(3,2-A)pyrimidin-5-one
• 6-(2-chloroethyl)-3,7-dimethyl-5H-Thiazolo[3,2-a]pyrimidin-5-one
• MGWXSWNURQSQHA-UHFFFAOYSA-N
• FT-0707579
• DTXSID901003989
• SCHEMBL10921292
• NS00061268
• 6-(2-chloroethyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidin- 5-one
• 6-(2-chloroethyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidin-5 -one
• 6-(2-Chloroethyl)-3,7-dimethyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• EINECS 281-143-8
• 83863-77-8

• Inchi： 1S/C10H11ClN2OS/c1-6-5-15-10-12-7(2)8(3-4-11)9(14)13(6)10/h5H,3-4H2,1-2H3
• InChI Key： MGWXSWNURQSQHA-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)N=C2N(C(C)=CS2)C1=O

Computed Properties

• Exact Mass: 242.0280618g/mol
• Monoisotopic Mass: 242.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones